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Compound of Interest

Compound Name: SR-318

Cat. No.: B2384723 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of SR-318, a potent and highly selective

dual inhibitor of p38α and p38β mitogen-activated protein kinases (MAPKs). SR-318 serves as

a valuable chemical probe for investigating the roles of these kinases in various physiological

and pathological processes, including inflammation and cancer.

Core Compound Information
SR-318 is a type-II inhibitor that specifically targets the inactive, DFG-out conformation of p38α

and p38β, contributing to its high selectivity.[1] Its systematic chemical name is 5-Amino-N-(4-

((3-cyclohexylpropyl)carbamoyl)benzyl)-1-phenyl-1H-pyrazole-4-carboxamide.

Property Value Source

CAS Number 2413286-32-3 [1]

Molecular Formula C₂₇H₃₃N₅O₂ [1]

Molecular Weight 459.58 g/mol [1]

Appearance White to beige powder [1]

Solubility DMSO: ≥ 2 mg/mL [1]
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Mechanism of Action: Targeting the p38 MAPK
Signaling Pathway
The p38 MAPK signaling pathway is a critical mediator of cellular responses to external

stresses, such as inflammatory cytokines (e.g., TNF-α and IL-1), lipopolysaccharide (LPS), and

environmental stressors.[2][3][4] This pathway plays a central role in cell differentiation,

apoptosis, and inflammation.[2][3][4]

SR-318 exerts its effects by inhibiting p38α and p38β, two key isoforms in this pathway. By

binding to the inactive conformation, SR-318 prevents the phosphorylation and subsequent

activation of downstream targets, thereby modulating the inflammatory response.

Below is a diagram illustrating the canonical p38 MAPK signaling cascade and the point of

inhibition by SR-318.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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